Cas no 62697-46-5 (6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester)

• Product Name: 6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester
• CAS No: 62697-46-5
• MF: C₂₆H₃₂O₄
• MW: 408.529888153076
• CID: 2065764
• PubChem ID: 14413719
• Update Time: 2025-04-21

6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 6,6'-diapo-carotene-6,6'-dioic acid dimethyl ester
• 6,6'-Diapo-carotin-6,6'-disaeure-dimethylester
• Di-Me ester-(9E)-Norbixin
• Isomethylbixin
• trans-bixin
• bixin dimethyl ester
• 2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-, dimethyl ester, (2E,4E,6E,8E,10E,12E,14E,16E,18E)-
• 62697-46-5
• trans-Methylbixin
• CHEBI:176013
• dimethyl (2E,4E,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaenedioate
• DTXSID101104525
• LMPR01070211
• Methyl bixin/ (Bixin dimethyl ester)

• Inchi： 1S/C26H32O4/c1-21(13-9-15-23(3)17-19-25(27)29-5)11-7-8-12-22(2)14-10-16-24(4)18-20-26(28)30-6/h7-20H,1-6H3/b8-7+,13-9+,14-10+,19-17+,20-18+,21-11+,22-12+,23-15+,24-16+
• InChI Key： UNTSJRBZLAUZBX-VBBCTIIMSA-N
• SMILES： O(C)C(/C=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(/C=C/C(=O)OC)\C)=O

Computed Properties

• Exact Mass: 408.23005950g/mol
• Monoisotopic Mass: 408.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids